1-Pentanaminium, 5-amino-5-carboxy-4-hydroxy-N,N,N-trimethyl-

• CAS No.: 75056-20-1
• Molecular Formula: C9H21N2O3+
• Molecular Weight: 205.27 g/mol
• IUPAC Name: (5-amino-5-carboxy-4-hydroxypentyl)-trimethylazanium
• InChI: InChI=1S/C9H20N2O3/c1-11(2,3)6-4-5-7(12)8(10)9(13)14/h7-8,12H,4-6,10H2,1-3H3/p+1
• InChI Key: ZRJHLGYVUCPZNH-UHFFFAOYSA-O
• Canonical SMILES: C[N+](C)(C)CCCC(C(C(=O)O)N)O

Description

1-Pentanaminium, 5-amino-5-carboxy-4-hydroxy-N,N,N-trimethyl- is a chemical compound known for its unique structure and properties. It is also referred to as Nε,Nε,Nε-Trimethyllysine hydrochloride . This compound is significant in various scientific fields due to its biochemical and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-Pentanaminium, 5-amino-5-carboxy-4-hydroxy-N,N,N-trimethyl- typically involves the methylation of lysine. The process includes the use of methylating agents under controlled conditions to achieve the desired trimethylation .

Industrial Production Methods: Industrial production of this compound often involves large-scale methylation processes, utilizing advanced techniques to ensure high purity and yield. The reaction conditions are optimized to maintain the stability and integrity of the compound .

Chemical Reactions Analysis

Types of Reactions: 1-Pentanaminium, 5-amino-5-carboxy-4-hydroxy-N,N,N-trimethyl- undergoes various chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, leading to the formation of oxidized products.

Reduction: The compound can be reduced to form different derivatives.

Substitution: It can undergo substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions:

Oxidizing Agents: Such as hydrogen peroxide or potassium permanganate.

Reducing Agents: Including sodium borohydride or lithium aluminum hydride.

Substitution Reagents: Various halides and nucleophiles.

Major Products Formed: The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield carboxylic acids, while reduction could produce amines .

Scientific Research Applications

1-Pentanaminium, 5-amino-5-carboxy-4-hydroxy-N,N,N-trimethyl- has a wide range of applications in scientific research:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Plays a role in studying biochemical pathways and enzyme functions.

Medicine: Investigated for its potential therapeutic effects and as a biomarker for certain diseases.

Industry: Utilized in the production of specialized chemicals and materials.

Mechanism of Action

The mechanism of action of 1-Pentanaminium, 5-amino-5-carboxy-4-hydroxy-N,N,N-trimethyl- involves its interaction with specific molecular targets and pathways. It can act as a substrate for enzymes, influencing various biochemical processes. The compound’s effects are mediated through its binding to active sites and altering the activity of enzymes and proteins .

Comparison with Similar Compounds

Nε,Nε,Nε-Trimethyllysine: Shares a similar structure but differs in specific functional groups.

N6,N6,N6-Trimethyl-L-lysine: Another related compound with distinct properties.

Uniqueness: 1-Pentanaminium, 5-amino-5-carboxy-4-hydroxy-N,N,N-trimethyl- is unique due to its specific functional groups and the resulting chemical behavior. Its ability to undergo various reactions and its applications in multiple fields highlight its significance .